4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-[2-(dimethylsulfamoyl)phenyl]-3-fluorobenzoic acid
• InChI: InChI=1S/C15H14FNO4S/c1-17(2)22(20,21)14-6-4-3-5-12(14)11-8-7-10(15(18)19)9-13(11)16/h3-9H,1-2H3,(H,18,19)
• InChI Key: XTXKQFPFNZBUBM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C15H14FNO4S
• Molecular Weight: 323.3 g/mol

Description

4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid (4-DMSFPB) is a synthetic acid that has been studied for its potential applications in scientific research. It is a white, crystalline, water-soluble compound with a molecular weight of 246.21 g/mol and a melting point of 132-134°C. 4-DMSFPB is an important intermediate in the synthesis of various pharmaceuticals, such as anti-inflammatory agents and antineoplastic agents.

Scientific Research Applications

4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various pharmaceuticals, such as anti-inflammatory agents and antineoplastic agents. It is also used in the synthesis of fluorescent probes for imaging living cells. In addition, 4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% is used as a reactant in the synthesis of organic compounds, such as nitroalkanes and nitrobenzenes.

Mechanism of Action

4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% is a synthetic acid that is used as a reagent in the synthesis of various organic compounds. It acts as a catalyst in the reaction, allowing the reactants to react more quickly and efficiently. The acid also helps to reduce the reaction temperature, which makes the reaction more efficient and economical.
Biochemical and Physiological Effects
4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory and antineoplastic properties. It has also been shown to have cytotoxic effects on cancer cells, and it has been studied for its potential to prevent the growth of tumors. In addition, 4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% has been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% in laboratory experiments include its low toxicity, high solubility in water, and low cost. It is also relatively easy to synthesize, and it can be used as a reagent in the synthesis of a wide range of organic compounds. The main limitation of using 4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% in laboratory experiments is its relatively low yield.

Future Directions

The potential future directions for 4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% include further studies on its biochemical and physiological effects, as well as its potential applications in drug development. In addition, further research could be conducted on its potential to modulate the activity of enzymes involved in the metabolism of drugs. Finally, further research could be conducted on its potential to be used as a fluorescent probe for imaging living cells.

Synthesis Methods

4-(2-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid, 95% can be produced by reacting 2-naphthol with dimethylsulfamoyl chloride in the presence of an acid catalyst. The reaction is carried out in a polar solvent, such as acetonitrile or dimethylformamide, at a temperature of 80-90°C. After the reaction is complete, the product is isolated by filtration and then purified by recrystallization. The yield of the reaction is typically in the range of 70-80%.